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Compound of Interest

N10-Monodesmethyl Rizatriptan-
d3

Cat. No.: B565175

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

N10-Monodesmethyl Rizatriptan-d3 is the deuterium-labeled form of N10-Monodesmethyl
Rizatriptan, a primary active metabolite of the anti-migraine drug Rizatriptan. As a stable
isotope-labeled internal standard, it is a critical tool in bioanalytical method development and
validation, particularly for pharmacokinetic and metabolic studies of Rizatriptan. Its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assays ensures high accuracy and
precision in the quantification of N10-Monodesmethyl Rizatriptan in biological matrices. This
guide provides a comprehensive overview of its properties, a representative experimental
protocol for its use, and the metabolic context of its parent compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N10-Monodesmethyl Rizatriptan-
d3 is provided below.
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Property Value

N-(Methyl-d3)-5-(1H-1,2,4-triazol-1-

ylmethyl)-1H-indole-3-ethanamine

Chemical Name

CAS Number 1215678-02-6

Molecular Formula C14H14DsNs

Molecular Weight 258.34 g/mol

Appearance Pale Yellow Thick Oil

Purity Typically 298%

Storage Conditions 2-8°C, protected from light and air

Solubility Soluble in Chloroform, Dichloromethane, DMSO

Metabolic Pathway of Rizatriptan

Rizatriptan is primarily metabolized by monoamine oxidase-A (MAO-A) through oxidative
deamination to an inactive indole acetic acid metabolite. A minor metabolic pathway involves
the formation of N-monodesmethyl-rizatriptan, which exhibits pharmacological activity similar to
the parent compound.[1][2] The plasma concentrations of N-monodesmethyl-rizatriptan are
approximately 14% of those of the parent compound, and it is eliminated at a similar rate.[1]
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Metabolic Pathway of Rizatriptan
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Bioanalytical Workflow using N10-Monodesmethyl Rizatriptan-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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